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Compound of Interest

Compound Name: Ponesimod-d4

cat. No.: B15139344

Ponesimod-d4, a deuterated analog of Ponesimod, requires careful handling and disposal due
to its potential hazards. As a compound intended for research purposes, all waste generated,
including unused product, contaminated materials, and empty containers, must be managed in
accordance with established laboratory safety protocols and local, state, and federal
regulations. The following guide provides essential step-by-step procedures for the proper
disposal of Ponesimod-d4 in a laboratory setting.

Hazard Profile of Ponesimod

Based on the Safety Data Sheet (SDS) for Ponesimod, the non-deuterated parent compound,
the substance is classified with the following hazards. These should be considered equally
applicable to Ponesimod-d4:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation and serious eye irritation.[1]

May cause respiratory irritation.[1]

May damage fertility or the unborn child.[1]

Toxic to aquatic life with long-lasting effects.[1][2]

Given these hazards, Ponesimod-d4 waste must be treated as hazardous chemical waste.
Under no circumstances should it be disposed of in the regular trash or down the sanitary

sewer.
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Experimental Protocols for Disposal

This section outlines the detailed methodologies for the safe disposal of Ponesimod-d4 waste
in various forms.

Segregation and Collection of Ponesimod-d4 Waste

Proper segregation is the first critical step in managing chemical waste to prevent dangerous
reactions.

Methodology:

» Designate a Satellite Accumulation Area (SAA): Establish a specific area within the
laboratory for the collection of Ponesimod-d4 waste.[3] This area should be under the direct
supervision of laboratory personnel and clearly marked with hazardous waste signage.

o Use Appropriate Waste Containers:

o Solid Waste: Collect chemically contaminated solid waste, such as gloves, absorbent
paper, and contaminated lab supplies, in a designated, leak-proof container lined with a
clear plastic bag for visual inspection.[4] Unused or expired solid Ponesimod-d4 should
be disposed of in its original container.[4][5]

o Liquid Waste: Collect solutions containing Ponesimod-d4 in a sturdy, leak-proof, and
chemically compatible container. The original container is often the best choice.[3] Ensure
the container has a secure, screw-on cap.[4]

o Labeling: Immediately label all waste containers with a "Hazardous Waste" label. The label
must include:

o The full chemical name: "Ponesimod-d4 Waste"

o

The specific constituents and their approximate concentrations.

o

The relevant hazard warnings (e.g., "Toxic," "Irritant”).

The date accumulation started.

[¢]
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e Incompatible Materials: Ponesimod is incompatible with strong acids/alkalis and strong
oxidizing/reducing agents. Ensure that Ponesimod-d4 waste is not mixed with these
substances in the same container.[6]

Disposal of Solid Ponesimod-d4 Waste

This protocol applies to unused or expired Ponesimod-d4 powder and any lab materials
contaminated with it.

Methodology:

e Unused Product: If the Ponesimod-d4 is in its original, unopened container and is no longer
needed, it should be disposed of as is. The container should be labeled as hazardous waste.

o Contaminated Labware: Items such as weighing boats, contaminated gloves, and bench
paper should be collected in the designated solid hazardous waste container.[4]

o Container Management: Keep the solid waste container securely closed except when adding
waste.[2] Do not allow waste to accumulate for more than 90 days in the lab.[5]

o Waste Pickup: Once the container is full (no more than 90% capacity) or ready for disposal,
arrange for a pickup with your institution's Environmental Health & Safety (EHS) department
or a licensed hazardous waste contractor.[7]

Disposal of Liquid Ponesimod-d4 Waste

This protocol applies to solutions containing Ponesimod-d4, such as experimental solutions or
solvent rinses.

Methodology:

o Collection: Pour liquid waste into a designated, properly labeled, and sealed hazardous
waste container. Use a funnel to prevent spills, and remove the funnel after use.

e Secondary Containment: Store liquid waste containers in a secondary container, such as a
chemical-resistant tray or bin, to contain any potential leaks.[4] The secondary container
must be able to hold 110% of the volume of the primary container.[4]
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o Storage: Store the liquid waste container in the designated Satellite Accumulation Area,
away from heat sources and direct sunlight.[7]

» Disposal: Do not dispose of liquid Ponesimod-d4 waste down the drain due to its aquatic
toxicity.[8] Arrange for collection by your institution's EHS department.

Decontamination and Disposal of Empty Containers

Empty containers that held Ponesimod-d4 must be decontaminated before they can be
disposed of as regular trash or recycled.

Methodology:
 Triple Rinsing:

o Rinse the empty container three times with a suitable solvent in which Ponesimod-d4 is
soluble (e.g., acetone or ethanol).[9]

o Each rinse should use a volume of solvent equal to about 5-10% of the container's
volume.[8]

» Collect Rinsate: The solvent rinsate from all three rinses is considered hazardous waste and
must be collected in the designated liquid hazardous waste container.[8][9]

» Drying: Allow the rinsed container to air dry completely in a well-ventilated area, such as a
chemical fume hood.[10]

» Final Disposal:
o Once the container is clean and dry, completely deface or remove the original label.[9][10]
o Mark the container as "EMPTY".[9][11]

o The decontaminated container can then be disposed of in the regular laboratory trash or
recycled, depending on the material.[12] Glass containers should be placed in a
designated glass disposal box.[9]

Quantitative Data Summary
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Parameter Guideline Source
Waste Accumulation Time )
o Up to 90 days in a laboratory [5]
Limit
_ _ Maximum 90% of container
Container Fill Level ) [5]
capacity
Secondary Containment Must hold 110% of the primary ]
Volume container's volume
Empty Container Rinsing ~5-10% of the container's 8]
Volume volume per rinse
Number of Rinses for
3 [91[10]

Decontamination

Visualized Workflows

The following diagrams illustrate the key decision-making and procedural workflows for the

disposal of Ponesimod-d4.
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Start: Ponesimod-d4 Waste Generation
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Caption: Workflow for Ponesimod-d4 Waste Disposal.
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Ponesimod-d4 Spill Occurs

Ensure Proper PPE is Worn
(Gloves, Goggles, Lab Coat)

'

Cover Spill with Inert
Absorbent Material

i

Collect Absorbed Material
and Contaminated Debris

i

Place in a Sealed, Labeled
Hazardous Waste Bag/Container

i

Decontaminate Spill Area
with an Appropriate Solvent

i

Collect Decontamination Materials
(wipes, etc.) as Solid Waste

Dispose of all Waste via
EHS/Licensed Contractor

Click to download full resolution via product page

Caption: Spill Cleanup Procedure for Ponesimod-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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